Cas no 2228405-83-0 (1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine)
1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine
- 2228405-83-0
- EN300-1746865
- 1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine
-
- Inchi: 1S/C11H18N2/c1-8-7-10(9(2)13-8)3-4-11(12)5-6-11/h7,13H,3-6,12H2,1-2H3
- InChI Key: YTZNAEMHBLHTRL-UHFFFAOYSA-N
- SMILES: NC1(CCC2C=C(C)NC=2C)CC1
Computed Properties
- Exact Mass: 178.146998583g/mol
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.8Ų
1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1746865-0.05g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1746865-0.1g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1746865-0.25g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1746865-0.5g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1746865-1.0g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1746865-2.5g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1746865-5.0g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1746865-10.0g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1746865-1g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1746865-5g |
1-[2-(2,5-dimethyl-1H-pyrrol-3-yl)ethyl]cyclopropan-1-amine |
2228405-83-0 | 5g |
$4309.0 | 2023-09-20 |
1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine
Introduction to 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine (CAS No. 2228405-83-0)
1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine (CAS No. 2228405-83-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclopropanamines, which are known for their diverse biological effects and applications in drug discovery and development.
The chemical structure of 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine features a cyclopropane ring attached to an ethyl group, which is further substituted with a 2,5-dimethylpyrrole moiety. The presence of the cyclopropane ring imparts significant rigidity to the molecule, which can influence its conformational flexibility and interactions with biological targets. The 2,5-dimethylpyrrole moiety, on the other hand, is a common structural motif found in various natural products and synthetic compounds with pharmacological activities.
Recent studies have explored the potential applications of 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the biosynthesis of cholesterol, suggesting its potential use in the treatment of hypercholesterolemia.
In addition to its enzymatic inhibition properties, 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.
Toxicity studies are crucial for evaluating the safety profile of any potential drug candidate. Initial toxicity assessments of 1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, more comprehensive toxicity studies are needed to fully understand its safety profile before it can be advanced to human clinical trials.
In conclusion, 1-2-(2,5-dimethyl-1H-pyrrol-3-y l)ethylcyclopropan - 1 - amine (CAS No. 2228405 - 83 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.
2228405-83-0 (1-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)